Cas no 909345-56-8 (5-(((4-(Benzyloxy)phenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione)

• Product Name: 5-(((4-(Benzyloxy)phenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• CAS No: 909345-56-8
• MF: C₂₀H₁₉NO₅
• MW: 353.368565797806
• CID: 844534
• PubChem ID: 17138463
• Update Time: 2025-06-08

5-(((4-(Benzyloxy)phenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-(((4-(Benzyloxy)phenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• 2,2-dimethyl-5-[(4-phenylmethoxyanilino)methylidene]-1,3-dioxane-4,6-dione
• 5-((4-(benzyloxy)phenylamino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• DTXSID70589312
• 5-({[4-(BENZYLOXY)PHENYL]AMINO}METHYLIDENE)-2,2-DIMETHYL-1,3-DIOXANE-4,6-DIONE
• AKOS003495582
• 909345-56-8
• 5-{[4-(Benzyloxy)anilino]methylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione
• G79698
• DB-316801

• Inchi： 1S/C20H19NO5/c1-20(2)25-18(22)17(19(23)26-20)12-21-15-8-10-16(11-9-15)24-13-14-6-4-3-5-7-14/h3-12,21H,13H2,1-2H3
• InChI Key： SCESXTXRALBVDU-UHFFFAOYSA-N
• SMILES： O1C(/C(=C/NC2C=CC(=CC=2)OCC2C=CC=CC=2)/C(=O)OC1(C)C)=O

Computed Properties

• Exact Mass: 353.12632271g/mol
• Monoisotopic Mass: 353.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73.9Ų

Additional information on 5-(((4-(Benzyloxy)phenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione

Introduction to 5-(((4-(Benzyloxy)phenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 909345-56-8) and Its Emerging Applications in Chemical Biology

The compound 5-(((4-(Benzyloxy)phenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione, identified by its CAS number 909345-56-8, represents a fascinating molecule with significant potential in the field of chemical biology. This heterocyclic compound features a unique structural framework composed of a dimethyl-1,3-dioxane core conjugated with an amino methylene bridge and a benzyloxy-substituted phenyl ring, making it a versatile scaffold for further functionalization and investigation.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, opening up new avenues for its exploration in medicinal chemistry and drug discovery. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse chemical modifications, making it an attractive candidate for designing novel bioactive molecules. Specifically, the 4-(Benzyloxy)phenyl moiety provides a hydrophobic surface that can interact with biological targets, while the dimethyl-1,3-dioxane ring enhances metabolic stability and solubility properties.

In the realm of chemical biology, this compound has garnered attention for its potential role as an intermediate in the synthesis of kinase inhibitors and other enzyme-targeting agents. Kinases are critical enzymes involved in numerous cellular processes, including signal transduction, cell growth, and differentiation. Therefore, inhibitors of kinase activity have become a major focus in drug development efforts. The structural features of 5-(((4-(Benzyloxy)phenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione make it a promising candidate for modulating kinase activity by serving as a scaffold for further derivatization.

One particularly intriguing aspect of this compound is its ability to act as a chiral building block in the synthesis of enantiomerically pure compounds. Chirality plays a crucial role in the biological activity of many drugs, as even small differences in stereochemistry can lead to significant variations in efficacy and toxicity. The dimethyl-1,3-dioxane core provides a rigid framework that can be exploited to control chirality during synthesis. This has led to several research groups exploring its use in the development of chiral ligands and catalysts for asymmetric synthesis.

Moreover, the benzyloxy-substituted phenyl ring offers opportunities for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling. This reaction allows for the introduction of aryl groups at specific positions on the phenyl ring, enabling the creation of libraries of structurally diverse derivatives. Such libraries are invaluable tools in high-throughput screening campaigns aimed at identifying novel bioactive compounds.

Recent studies have also highlighted the potential of this compound as a precursor to more complex molecules with therapeutic applications. For instance, researchers have demonstrated its utility in generating derivatives that exhibit inhibitory effects on specific kinases implicated in cancer progression. By modifying the substituents on the dimethyl-1,3-dioxane ring and the benzyloxy)phenyl moiety, it is possible to fine-tune the binding affinity and selectivity of these derivatives toward target enzymes.

The solubility profile of 5-(((4-(Benzyloxy)phenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione has also been optimized through structural modifications aimed at enhancing bioavailability. Poor solubility is a common challenge in drug development, as it can limit oral absorption and therapeutic efficacy. By incorporating polar functional groups or altering the electronic properties of the molecule, researchers have been able to improve solubility while maintaining biological activity.

In conclusion,5-(((4-(Benzyloxy)phenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 909345-56-8) represents a versatile scaffold with broad applications in chemical biology and drug discovery. Its unique structural features enable diverse functionalization strategies, making it an attractive candidate for designing novel bioactive molecules. Ongoing research continues to uncover new possibilities for this compound, from kinase inhibition to chiral catalysis, underscoring its importance as a building block in modern medicinal chemistry.